Cas no 610-39-9 (4-Methyl-1,2-dinitrobenzene)

4-Methyl-1,2-dinitrobenzene Properties

Names and Identifiers

• 4-Methyl-1,2-dinitrobenzene
• Dinitrotoluene
• 3,4-Dinitrotoluene Solution
• EPA Method 529 Internal Standard Stock Solution
• 1-methyl-3,4-dinitrobenzene
• 3,4-Dinitrotoluene
• 3,4-Dinitro-toluol
• 3,4-DNT
• Benzene,4-methyl-1,2-dinitro
• EINECS 210-222-1
• Toluene,3,4-dinitro
• WLN: WNR D1 FNW
• 3,4-DINITROTOLUENE [HSDB]
• NS-01599
• 4-Methyl-1,2-dinitrobenzene #
• NSC-52216
• NCGC00091222-03
• ghl.PD_Mitscher_leg0.941
• NCGC00091222-01
• 3,4-Dinitrotoluene 100 microg/mL in Acetonitrile
• SCHEMBL294724
• CS-0263145
• Tox21_202159
• NCGC00091222-02
• 5-METHYL-1,2-DINITROBENZENE
• 610-39-9
• CHEMBL1489568
• Benzene, 4-methyl-1,2-dinitro-
• AKOS015889580
• NCGC00257205-01
• FT-0632542
• Toluene, 3,4-dinitro-
• CCRIS 2839
• Dinitrotoluene, 3,4-
• NSC 52216
• DTXCID307240
• AKOS015953311
• NS00009648
• EN300-85318
• DTXSID8027240
• NCGC00259708-01
• Tox21_303210
• AE-562/43458950
• NSC52216
• MFCD00007270
• NCGC00091222-04
• InChI=1/C7H6N2O4/c1-5-2-3-6(8(10)11)7(4-5)9(12)13/h2-4H,1H
• Q1992140
• HSDB 5501
• CAS-610-39-9
• CHEBI:142285
• V6PS4L6ZHT
• UNII-V6PS4L6ZHT
• G45776
• DB-030889
• STL386600
• 3,4-DINITROTOLUENE
• +Expand

• MDL： MFCD00007270
• InChIKey： INYDMNPNDHRJQJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6N2O4/c1-5-2-3-6(8(10)11)7(4-5)9(12)13/h2-4H,1H3
• SMILES： CC1=CC(=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.03300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 182.03275668g/mol
• Heavy Atom Count: 13
• Complexity: 220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• LogP: 2.85780
• PSA: 91.64000
• Refractive Index: 1.4790 (estimate)
• Boiling Point: 320.51°C (rough estimate)
• Melting Point: 54-57 °C(lit.)
• Flash Point: >230 °F
• Color/Form: Yellow acicular crystals
• Solubility: Insoluble in water
• Density: 1.2594

4-Methyl-1,2-dinitrobenzene Security Information

• RTECS：XT2100000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S53; S45; S61
• Packing Group：II
• Packing Group：II
• Risk Phrases：R45; R23/24/25; R48/22; R51/53; R62; R68
• Hazard Level：6.1
• Dangerous goods sign： T N
• Hazardous Material transportation number：UN 3454 6.1/PG 2
• PackingGroup：II
• Risk Phrases： 45-23/24/25-48/22-51/53-62-68
• HazardClass：6.1

4-Methyl-1,2-dinitrobenzene Customs Data

• HS CODE：2904203000
• Customs Data：

  China Customs Code:

  2904203000

  Overview:

  2904203000 Dinitrotoluene.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2904203000 4-methyl-1,2-dinitrobenzene.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:5.5%.general tariff:20.0%